Cas no 518070-21-8 (2-(3-Fluoro-5-methylphenyl)acetonitrile)

2-(3-Fluoro-5-methylphenyl)acetonitrile structure

518070-21-8 structure

Product Name:2-(3-Fluoro-5-methylphenyl)acetonitrile

CAS No:518070-21-8

Molecular Formula:C₉H₈FN

Molecular Weight:149.1649

MDL:MFCD03094317

CID:935893

PubChem ID:2778452

2-(3-Fluoro-5-methylphenyl)acetonitrile Properties

Names and Identifiers

- 2-(3-Fluoro-5-methylphenyl)acetonitrile
- 3-FLUORO-5-METHYLPHENYLACETONITRILE
- Benzeneacetonitrile, 3-fluoro-5-methyl- (9CI)
- AC1MCTBP
- ANW-66742
- CTK4J4908
- JRD-1398
- MolPort-000-166-043
- PC5919
- SBB086637
- 7257AB
- FCH1116780
- (3-Fluoro-5-methyl-phenyl)-acetonitrile
- SY047852
- 2-(3-fluoro-5-methylphenyl)ethanenitrile
- ST2403896
- AX8215149
- BENZENEACETONITRILE, 3-FLUORO-5-MET
- EN300-1851641
- SCHEMBL20576683
- DTXSID70380942
- DB-346063
- AKOS005255274
- CS-0153258
- C75432
- DS-2470
- 518070-21-8
- MFCD03094317
- 3-Fluoro-5-methylphenylacetonitrile
- 2-(3-fluoro-5-methylphenyl)acetonitrile
- +Expand
- MDL： MFCD03094317
- InChIKey： YFJTYGYGDNXMML-UHFFFAOYSA-N
- Inchi： 1S/C9H8FN/c1-7-4-8(2-3-11)6-9(10)5-7/h4-6H,2H2,1H3
- SMILES： FC1=C([H])C(C([H])([H])[H])=C([H])C(C([H])([H])C#N)=C1[H]

Computed Properties

Exact Mass: 149.064077422g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 149.064077422g/mol
Heavy Atom Count: 11
Complexity: 170
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2
Topological Polar Surface Area: 23.8

Experimental Properties

Boiling Point: 235.0±25.0℃ at 760 mmHg

2-(3-Fluoro-5-methylphenyl)acetonitrile Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DG5Q-250mg	Benzeneacetonitrile, 3-fluoro-5-methyl- (9CI)	518070-21-8	95%	250mg	$20.00	2024-04-30
A2B Chem LLC	AG26670-250mg	2-(3-Fluoro-5-methylphenyl)acetonitrile	518070-21-8	95%	250mg	$18.00	2024-04-19
abcr	AB231601-1 g	3-Fluoro-5-methylphenylacetonitrile	518070-21-8		1g	€57.80
Apollo Scientific	PC5919-1g	3-Fluoro-5-methylphenylacetonitrile	518070-21-8	97%	1g	£40.00	2023-09-01
Cooke Chemical	BD8951131-250mg	2-(3-Fluoro-5-methylphenyl)acetonitrile	518070-21-8	95%	250mg	RMB 129.60	2023-09-07
Crysdot LLC	CD12065909-25g	2-(3-Fluoro-5-methylphenyl)acetonitrile	518070-21-8	95+%	25g	$513
Enamine	EN300-1851641-0.05g	2-(3-fluoro-5-methylphenyl)acetonitrile	518070-21-8		0.05g	$515.0
eNovation Chemicals LLC	D915205-25g	3-Fluoro-5-methylphenylacetonitrile	518070-21-8	95%	25g	$480	2022-09-05
Fluorochem	227766-1g	2-(3-Fluoro-5-methylphenyl)acetonitrile	518070-21-8	95%	1g	￡43.00	2022-02-28
Key Organics Ltd	DS-2470-1MG	2-(3-Fluoro-5-methylphenyl)acetonitrile	518070-21-8	>95%	1mg	￡37.00	2023-04-19

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Related Categories

Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

518070-21-8 (2-(3-Fluoro-5-methylphenyl)acetonitrile) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:518070-21-8)2-(3-Fluoro-5-methylphenyl)acetonitrile

Purity:99%/99%/99%

Quantity:5.0g/10.0g/25.0g

Price($):181.0/289.0/652.0